3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate

• Molecular Formula: C22H23Br2NO5
• Molecular Weight: 541.2 g/mol
• IUPAC Name: (3,3-dimethyl-2-oxobutyl) 3-(8,9-dibromo-3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)benzoate
• InChI: InChI=1S/C22H23Br2NO5/c1-22(2,3)14(26)9-30-21(29)10-5-4-6-11(7-10)25-19(27)15-12-8-13(16(15)20(25)28)18(24)17(12)23/h4-7,12-13,15-18H,8-9H2,1-3H3
• InChI Key: NJAZHEUDJDHTJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)COC(=O)C1=CC(=CC=C1)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br

Description

3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate is a complex organic compound characterized by its unique structure, which includes multiple rings and functional groups

Preparation Methods

The synthesis of 3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate involves several steps, including the formation of the core structure and the introduction of functional groups. The synthetic routes typically involve the use of reagents such as bromine for bromination and various catalysts to facilitate the reactions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane.

Scientific Research Applications

3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

When compared to similar compounds, 3,3-dimethyl-2-oxobutyl 3-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate stands out due to its unique structure and functional groups. Similar compounds include:

• 3,3-dimethyl-2-oxobutyl 3-(5,6-dichloro-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoate
• 3,3-dimethyl-2-oxobutyl 4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate .

These compounds share similar core structures but differ in their functional groups, leading to variations in their chemical and biological properties.